2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]ethanone

• IUPAC Name: 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H25N5O/c1-14-18(15(2)24-23-14)12-20(27)26-10-8-17(9-11-26)21-19(13-22-25-21)16-6-4-3-5-7-16/h3-7,13,17H,8-12H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: BPQLGZFPYQJDFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CC(=O)N2CCC(CC2)C3=C(C=NN3)C4=CC=CC=C4
• Molecular Formula: C21H25N5O
• Molecular Weight: 363.5 g/mol

Description

Pyrazole is a simple aromatic ring organic compound of the heterocyclic diazole series, which is characterized by a 5-membered ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

Pyrazoles are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine. Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia.

Molecular Structure Analysis

Pyrazole is a weak base, with pKb 11.5 (pKa of the conjugate acid 2.49 at 25 °C). Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Pyrazoles react with potassium borohydride to form a class of ligands known as scorpionate. Pyrazole itself reacts with potassium borohydride at high temperatures (~200 °C) to form a tridentate ligand.

Physical and Chemical Properties Analysis

Pyrazole is a white or colorless solid that is highly soluble in water and other polar solvents. It has a molar mass of 68.079 g·mol−1.

Mechanism of Action

While the specific mechanism of action for “1-[(3,5-dimethyl-1H-pyrazol-4-yl)acetyl]-4-(4-phenyl-1H-pyrazol-5-yl)piperidine” is not available, many drugs containing a pyrazole or imidazole ring have a broad range of chemical and biological properties.

Future Directions

The development of new drugs that overcome antimicrobial resistance (AMR) problems is necessary. Heterocyclic compounds, such as those containing a pyrazole or imidazole ring, give high chemotherapeutic values and act as a remedy for the development of novel drugs. Therefore, compounds like “1-[(3,5-dimethyl-1H-pyrazol-4-yl)acetyl]-4-(4-phenyl-1H-pyrazol-5-yl)piperidine” may have potential in future drug development.